Alcoifosfamide
Overview
Description
Alcoifosfamide belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. Alcoifosfamide is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Alcoifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, alcoifosfamide is involved in the ifosfamide metabolism pathway and the ifosfamide action pathway.
Alcoifosfamide is a phosphorodiamide.
Scientific Research Applications
Metabolite Analysis in Cancer Chemotherapy
Alcoifosfamide, identified as a metabolite in the urinary excretion of ifosfamide, is observed in cancer chemotherapy. Phosphorus-31 nuclear magnetic resonance spectroscopy is utilized to analyze urine samples from patients treated with ifosfamide, detecting various phosphorated metabolites including alcoifosfamide. This method allows for the assessment of drug metabolism and excretion patterns in patients undergoing cancer chemotherapy, providing insights into drug efficacy and metabolism (Gilard et al., 2004).
Alcoifosfamide in the Context of Neuroprotective Studies
Although not directly related to alcoifosfamide, studies on the neuroprotective effects of methylene blue in ifosfamide-induced encephalopathy provide a broader understanding of the challenges and complications associated with ifosfamide treatment. These studies contribute to the overall research context in which alcoifosfamide, as a metabolite of ifosfamide, is relevant (Pelgrims et al., 2000).
Broader Impact on Drug Discovery and Development
Research on alcoifosfamide and its parent compound, ifosfamide, fits into the larger framework of drug discovery and development in cancer treatment. Understanding the metabolism and action of such drugs is crucial for developing more effective and safer treatments. Studies in this field, such as those analyzing the structural phytochemistry of medicines and advancements in pharmacological research, provide context and support for the ongoing research into compounds like alcoifosfamide (Drews, 2000); (Heinrich et al., 2021).
properties
Product Name |
Alcoifosfamide |
|---|---|
Molecular Formula |
C7H17Cl2N2O3P |
Molecular Weight |
279.1 g/mol |
IUPAC Name |
3-bis(2-chloroethylamino)phosphoryloxypropan-1-ol |
InChI |
InChI=1S/C7H17Cl2N2O3P/c8-2-4-10-15(13,11-5-3-9)14-7-1-6-12/h12H,1-7H2,(H2,10,11,13) |
InChI Key |
JOAQXFLTMDRBOD-UHFFFAOYSA-N |
Canonical SMILES |
C(CO)COP(=O)(NCCCl)NCCCl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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